Cas no 865658-90-8 (9,11-Dibromo-5,6-dihydrobenzo[c]acridine)

• Product Name: 9,11-Dibromo-5,6-dihydrobenzo[c]acridine
• CAS No: 865658-90-8
• MF: C₁₇H₁₁Br₂N
• MW: 389.083942651749
• CID: 4673520
• Update Time: 2025-05-21

9,11-Dibromo-5,6-dihydrobenzo[c]acridine Chemical and Physical Properties

Names and Identifiers

• 9,11-dibromo-5,6-dihydrobenzo[c]acridine
• AC1N96HL
• ZINC4052183
• 9,11-Dibromo-5,6-dihydrobenzo[c]acridine

• Inchi： 1S/C17H11Br2N/c18-13-8-12-7-11-6-5-10-3-1-2-4-14(10)16(11)20-17(12)15(19)9-13/h1-4,7-9H,5-6H2
• InChI Key： BLBIAHBGJDFLJN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C1C3C=CC=CC=3CCC1=C2)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 361
• XLogP3: 0
• Topological Polar Surface Area: 12.9

Additional information on 9,11-Dibromo-5,6-dihydrobenzo[c]acridine

Recent Advances in the Study of 9,11-Dibromo-5,6-dihydrobenzo[c]acridine (CAS: 865658-90-8): A Promising Compound in Chemical Biology and Medicine

The compound 9,11-Dibromo-5,6-dihydrobenzo[c]acridine (CAS: 865658-90-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the synthetic versatility of 9,11-Dibromo-5,6-dihydrobenzo[c]acridine, which serves as a key intermediate in the preparation of more complex heterocyclic systems. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The method employs a palladium-catalyzed cross-coupling reaction, which has been shown to enhance efficiency while reducing unwanted byproducts.

In terms of biological activity, 9,11-Dibromo-5,6-dihydrobenzo[c]acridine has demonstrated notable interactions with DNA and various protein targets. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its strong binding affinity to G-quadruplex DNA structures, suggesting potential applications in anticancer therapy. The compound's planar aromatic system facilitates intercalation, while the bromine substituents contribute to specific molecular recognition patterns.

Mechanistic studies have further elucidated the compound's mode of action. A recent investigation in Chemical Biology & Drug Design (2024) demonstrated that 9,11-Dibromo-5,6-dihydrobenzo[c]acridine inhibits topoisomerase II activity at micromolar concentrations, with IC50 values comparable to some clinically used agents. Structure-activity relationship (SAR) analyses indicate that the bromine atoms at positions 9 and 11 are crucial for this inhibitory effect.

The therapeutic potential of this compound extends beyond oncology. Preliminary findings from a 2024 study in European Journal of Medicinal Chemistry suggest neuroprotective effects in models of neurodegenerative diseases. The compound appears to modulate α-synuclein aggregation, a key pathological feature in Parkinson's disease, through mechanisms that are currently under investigation.

From a drug development perspective, recent pharmacokinetic studies have provided valuable insights. Research conducted at the University of Cambridge (2024) examined the ADME (absorption, distribution, metabolism, and excretion) properties of 9,11-Dibromo-5,6-dihydrobenzo[c]acridine, revealing moderate oral bioavailability and favorable tissue distribution patterns. These findings support further preclinical evaluation of this compound and its derivatives.

In conclusion, 9,11-Dibromo-5,6-dihydrobenzo[c]acridine (CAS: 865658-90-8) represents a promising scaffold in medicinal chemistry with diverse biological activities. Ongoing research continues to uncover new applications and optimize its pharmacological profile. Future directions include the development of more selective derivatives and comprehensive toxicological evaluations to advance this compound toward clinical translation.